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Introduction

Prostaglandin D2 (PGD2) is a key lipid mediator synthesized from arachidonic acid through the
cyclooxygenase (COX) and prostaglandin D synthase (PGDS) pathways.[1][2] The
hematopoietic prostaglandin D synthase (HPGDS) is predominantly expressed in immune cells
like mast cells and Th2 cells, playing a crucial role in allergic and inflammatory responses.[2][3]
Inhibition of HPGDS is a promising therapeutic strategy for a variety of conditions, including
allergic diseases such as asthma and rhinitis.[4][5] Consequently, accurate measurement of
PGD?2 levels after treatment with an HPGDS inhibitor is essential to evaluate the inhibitor's
efficacy and its impact on the PGD2 signaling pathway. This document provides detailed
protocols for the quantification of PGD2 in various biological samples using Enzyme-Linked
Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS), the two most common and effective methods.[6]
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PGD2 Synthesis and HPGDS Inhibition Signaling
Pathway

The synthesis of PGD2 begins with the conversion of arachidonic acid to prostaglandin H2
(PGH2) by COX enzymes. HPGDS then catalyzes the isomerization of PGH2 to PGD2.[7]
HPGDS inhibitors block this step, leading to a reduction in PGD2 levels.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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